2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide
Description
2-(4-Ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide is a synthetic organic compound featuring a phenoxy group substituted with an ethyl moiety at the para position, linked via an acetamide bridge to a 3-phenyl-1,2-oxazole heterocycle. This structure combines lipophilic (ethylphenoxy) and polar (oxazole, acetamide) components, making it a candidate for pharmacological studies targeting enzymes or receptors. Its design aligns with medicinal chemistry strategies to optimize bioavailability and target binding through balanced hydrophobicity and hydrogen-bonding capabilities .
Properties
Molecular Formula |
C19H18N2O3 |
|---|---|
Molecular Weight |
322.4 g/mol |
IUPAC Name |
2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide |
InChI |
InChI=1S/C19H18N2O3/c1-2-14-8-10-16(11-9-14)23-13-18(22)20-19-12-17(21-24-19)15-6-4-3-5-7-15/h3-12H,2,13H2,1H3,(H,20,22) |
InChI Key |
RBPRKMLIBQQIPO-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=CC(=NO2)C3=CC=CC=C3 |
Origin of Product |
United States |
Biological Activity
2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide, also known as D107-0274, is a compound of interest due to its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings that highlight its biological significance.
Chemical Structure and Properties
The molecular formula of 2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide is CHNO. Its structure includes an ethylphenoxy group and a phenyl oxazole moiety, which are crucial for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | CHNO |
| IUPAC Name | 2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide |
| SMILES | CCc(cc1)ccc1OC(C)C(Nc1cc(-c2ccccc2)no1)=O |
Antitumor Activity
Research has shown that compounds similar to 2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide exhibit significant antitumor properties. A study on benzamide derivatives demonstrated that certain structural modifications led to enhanced RET kinase inhibition, which is pivotal in cancer cell proliferation. Compounds with oxazole moieties have been reported to exhibit moderate to high potency against various cancer cell lines, suggesting a potential application in cancer therapy .
The mechanism by which 2-(4-ethylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide exerts its effects may involve the inhibition of specific kinases or modulation of metabolic pathways. For instance, the compound's structural similarity to known ACC inhibitors suggests it may influence lipid metabolism pathways, potentially offering therapeutic benefits in metabolic disorders such as obesity and type 2 diabetes .
Case Studies
Several studies have explored the biological activity of similar compounds:
- Inhibition of RET Kinase : A study focused on benzamide derivatives highlighted that compounds containing oxazole rings showed significant inhibition of RET kinase activity. The compound I-8 demonstrated strong anti-proliferative effects in cell lines expressing RET mutations .
- Dual Modulation of ACC and PPARs : Another investigation identified acetamides with dual activity against ACC and PPARs as promising candidates for treating metabolic syndrome-related diseases. The structure–activity relationship studies revealed that modifications could enhance their efficacy .
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound’s structural analogs vary in substituents on the phenoxy ring or heterocyclic core, leading to differences in physicochemical properties, biological activity, and pharmacokinetics. Below is a detailed comparison based on available research:
Structural Analogues and Substituent Effects
2-(4-Methylphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide Structural Difference: Methyl group instead of ethyl at the phenoxy para position. Molecular weight is slightly lower (unreported in evidence; estimated ~10–15 g/mol difference) .
2-(4-Methoxyphenoxy)-N-(3-phenyl-1,2-oxazol-5-yl)acetamide Structural Difference: Methoxy (-OCH₃) replaces ethyl. Impact: The electron-donating methoxy group increases solubility via polar interactions and may enhance metabolic stability. However, methoxy groups can undergo demethylation in vivo, affecting pharmacokinetics .
2-(2-Fluorophenoxy)-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]acetamide Structural Difference: Fluorine at the phenoxy ortho position and an ethyl-linked oxazole. Impact: Fluorine’s electronegativity strengthens hydrogen bonding and may improve target affinity.
2-(3,4-Dimethylphenoxy)-N-[3-(4-fluorophenyl)-1,2-oxazol-5-yl]acetamide Structural Difference: Dimethylphenoxy and fluorophenyl-oxazole groups. Impact: Increased hydrophobicity from dual methyl groups may enhance CNS penetration, while the fluorophenyl moiety could improve receptor selectivity .
Data Table: Key Properties of Selected Analogues
Research Findings and Implications
- Substituent Effects : Ethyl groups enhance lipophilicity, favoring blood-brain barrier penetration, while methoxy or fluorine substituents improve solubility and target affinity .
- Heterocycle Variations : Oxazole provides a balance between stability and reactivity, whereas triazole or oxadiazole analogs prioritize enzyme inhibition or metabolic resistance .
- Gaps in Data: Limited direct biological data on the target compound necessitate extrapolation from analogs. For example, fluorinated derivatives () show promise in receptor binding, but similar studies on the ethylphenoxy analog are lacking.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
